Cas no 1089349-64-3 (3-Amino-1-(2-naphthyl)propan-1-ol)

• Product Name: 3-Amino-1-(2-naphthyl)propan-1-ol
• CAS No: 1089349-64-3
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• MDL: MFCD11503799
• CID: 4775067
• PubChem ID: 65184856
• Update Time: 2025-06-26

3-Amino-1-(2-naphthyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-naphthyl)propan-1-ol
• 3-Amino-1-(2-naphthyl)propan-1-ol

• MDL： MFCD11503799
• Inchi： 1S/C13H15NO/c14-8-7-13(15)12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9,13,15H,7-8,14H2
• InChI Key： YRMZKEAWQNBUOA-UHFFFAOYSA-N
• SMILES： OC(CCN)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 2
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-Amino-1-(2-naphthyl)propan-1-ol

Professional Introduction to 3-Amino-1-(2-naphthyl)propan-1-ol (CAS No. 1089349-64-3)

3-Amino-1-(2-naphthyl)propan-1-ol, identified by the chemical abstracts service number 1089349-64-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif combining an amino group, a propanol side chain, and a 2-naphthyl aromatic ring, exhibits promising properties that make it a valuable scaffold for the development of novel therapeutic agents. The structural features of 3-Amino-1-(2-naphthyl)propan-1-ol contribute to its potential biological activity, making it a subject of extensive research in drug discovery programs.

The molecular architecture of 3-Amino-1-(2-naphthyl)propan-1-ol (CAS No. 1089349-64-3) consists of a primary amine functional group attached to a propanol backbone, with a 2-naphthyl group positioned at the terminal carbon atom. This configuration allows for diverse chemical modifications, enabling researchers to tailor its pharmacokinetic and pharmacodynamic properties. The presence of the aromatic 2-naphthyl ring enhances the compound's solubility and stability, which are critical factors in pharmaceutical applications. Furthermore, the amine and hydroxyl groups provide multiple sites for further derivatization, facilitating the synthesis of analogs with enhanced biological activity.

In recent years, 3-Amino-1-(2-naphthyl)propan-1-ol (CAS No. 1089349-64-3) has been explored as a key intermediate in the synthesis of bioactive molecules. Its structural features make it particularly relevant in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in creating compounds with potential antitumor and anti-inflammatory properties. The aromatic ring system of the 2-naphthyl moiety is known to interact favorably with biological targets, while the amino and hydroxyl groups contribute to hydrogen bonding capabilities, which are essential for receptor binding affinity.

One of the most compelling aspects of 3-Amino-1-(2-naphthyl)propan-1-ol is its versatility in medicinal chemistry applications. Researchers have leveraged its scaffold to develop molecules with targeted action against specific enzymes and receptors implicated in human diseases. The compound's ability to undergo selective functionalization has led to the discovery of several lead candidates that are currently undergoing preclinical evaluation. These studies highlight the importance of 3-Amino-1-(2-naphthyl)propan-1-ol as a building block in modern drug design.

The synthesis of 3-Amino-1-(2-naphthyl)propan-1-ol (CAS No. 1089349-64-3) involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical-grade standards. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protective group strategies are commonly utilized in its preparation. The development of efficient synthetic routes has been instrumental in facilitating further exploration of this compound's potential applications.

Recent advancements in computational chemistry have further enhanced the understanding of 3-Amino-1-(2-naphthyl)propan-1-ol's interactions with biological targets. Molecular modeling studies have provided insights into how this compound binds to its intended receptors, offering a rational basis for structure-based drug design. These computational approaches have complemented experimental efforts, allowing researchers to predict and optimize the pharmacological properties of derivatives derived from this scaffold. The integration of computational methods with traditional synthetic chemistry has accelerated the discovery pipeline for novel therapeutic agents.

The pharmacological profile of 3-Amino-1-(2-naphthyl)propan-1-ol (CAS No. 1089349-64-3) continues to be an area of active investigation. Preclinical studies have revealed promising results regarding its potential use in treating conditions such as cancer and neurodegenerative disorders. The compound's ability to modulate key signaling pathways has sparked interest among academic and industrial researchers who are seeking innovative solutions to unmet medical needs. As more data becomes available, the therapeutic potential of derivatives based on this scaffold is expected to expand significantly.

In conclusion, 3-Amino-1-(2-naphthyl)propan-1-ol, identified by CAS No. 1089349-64-3, represents a valuable asset in pharmaceutical research due to its unique structural features and versatile chemical properties. Its role as a key intermediate in drug development underscores its importance in advancing therapeutic strategies across multiple disease areas. With ongoing research efforts focused on optimizing its synthesis and exploring new applications, this compound is poised to play a significant role in future medical breakthroughs.